Cas no 649569-71-1 (Propanedioic acid, [(5-phenyl-3-thienyl)methyl]-, diethyl ester)

• Product name: Propanedioic acid, [(5-phenyl-3-thienyl)methyl]-, diethyl ester
• CAS No: 649569-71-1
• MF: C₁₈H₂₀O₄S
• MW: 332.414004325867
• CID: 411056
• PubChem ID: 71377815

Propanedioic acid, [(5-phenyl-3-thienyl)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• diethyl 2-[(5-phenylthiophen-3-yl)methyl]propanedioate
• Propanedioic acid, [(5-phenyl-3-thienyl)methyl]-, diethyl ester
• Diethyl [(5-phenylthiophen-3-yl)methyl]propanedioate
• 649569-71-1
• DTXSID20800443

• Inchi： InChI=1S/C18H20O4S/c1-3-21-17(19)15(18(20)22-4-2)10-13-11-16(23-12-13)14-8-6-5-7-9-14/h5-9,11-12,15H,3-4,10H2,1-2H3
• InChI Key： FBVMXSACXWWMLV-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(CC1=CSC(=C1)C2=CC=CC=C2)C(=O)OCC

Computed Properties

• Exact Mass: 332.1083
• Monoisotopic Mass: 332.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8Ų
• XLogP3: 4.2

Experimental Properties

• PSA: 52.6